Cas no 1342026-40-7 (4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 1342026-40-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 2113875
• Update Time: 2025-07-23

4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-furanyl)-1,2,3,6-tetrahydroPyridine
• 4-(furan-3-yl)-1,2,3,6-tetrahydropyridine
• 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H11NO/c1-4-10-5-2-8(1)9-3-6-11-7-9/h1,3,6-7,10H,2,4-5H2
• InChI Key： RNBILFYIZWIECZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine

Chemical Profile of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine (CAS No. 1342026-40-7)

4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine, identified by its Chemical Abstracts Service number CAS No. 1342026-40-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities. The compound features a fused ring system consisting of a pyridine moiety linked to a furan ring, which creates a unique electronic and steric environment conducive to various chemical modifications and biological interactions.

The molecular structure of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine consists of a saturated six-membered ring (tetrahydropyridine) connected to a five-membered oxygen-containing heterocycle (furan). This arrangement imparts distinct properties that make it a valuable scaffold for drug discovery. The presence of the furan ring introduces polarity and potential hydrogen bonding capabilities, while the tetrahydropyridine segment offers a rigid core for further functionalization. Such structural features are often exploited in the design of bioactive molecules targeting specific enzymatic or receptor binding sites.

In recent years, the pharmaceutical industry has shown increasing interest in tetrahydropyridine derivatives due to their diverse pharmacological profiles. These compounds have been explored as intermediates in the synthesis of drugs with applications ranging from central nervous system (CNS) disorders to cardiovascular diseases. The furan moiety, in particular, has been recognized for its role in enhancing metabolic stability and bioavailability, making it an attractive component in drug design. The combination of these two heterocyclic systems in 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine suggests potential therapeutic benefits that warrant further investigation.

One of the most compelling aspects of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine is its synthetic accessibility. The compound can be readily prepared through various organic reactions, including condensation reactions involving furfurylamine and appropriate carbonyl compounds. This ease of synthesis allows researchers to modify the core structure by introducing additional functional groups at different positions, thereby tailoring the compound’s biological activity. Such flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly alter pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine as a precursor in the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their inhibitory effects on enzymes involved in inflammation and pain pathways. The pyridine ring provides a scaffold for interactions with heme-containing proteins such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key targets in anti-inflammatory drug development. Additionally, the furan moiety may contribute to binding affinity by forming hydrogen bonds with polar residues in the enzyme active site.

The exploration of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine has also extended to its applications in neuropharmacology. Preliminary research suggests that certain derivatives exhibit neuroprotective properties by modulating neurotransmitter release or by inhibiting oxidative stress-related pathways. The tetrahydropyridine core is particularly relevant here due to its structural similarity to known CNS-active compounds like certain anticonvulsants and anxiolytics. By leveraging this similarity while introducing novel substituents derived from the furan ring, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

In addition to its biological potential, 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine has been studied for its role in material science applications. Its unique electronic properties make it a candidate for use in organic semiconductors or as a ligand in catalytic systems. The ability to tune its electronic characteristics through functionalization allows for customization based on specific application requirements. Such interdisciplinary applications underscore the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis and characterization of 4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine have benefited from advancements in spectroscopic techniques and computational chemistry. High-resolution nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the structural integrity of synthesized derivatives, while mass spectrometry provides insights into fragmentation patterns useful for identifying functional groups. Computational methods such as density functional theory (DFT) have further enhanced understanding by predicting molecular interactions and optimizing synthetic routes.

Looking ahead,4-(Furan-3-yl)-1,2,3,6-tetrahydropyridine continues to be an area of active research with promising implications for drug discovery and material science. Ongoing studies aim to uncover new biological activities by exploring modified derivatives and evaluating their efficacy both in vitro and in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress by combining experimental data with computational modeling approaches.